Cas no 2648948-50-7 (3-bromo-2-(difluoromethyl)-5-iodothiophene)

• Product Name: 3-bromo-2-(difluoromethyl)-5-iodothiophene
• CAS No: 2648948-50-7
• MF: C₅H₂BrF₂IS
• MW: 338.939658641815
• MDL: MFCD34149311
• CID: 5652110
• PubChem ID: 155973494
• Update Time: 2025-06-13

3-bromo-2-(difluoromethyl)-5-iodothiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(difluoromethyl)-5-iodothiophene
• Thiophene, 3-bromo-2-(difluoromethyl)-5-iodo-

• MDL： MFCD34149311
• Inchi： 1S/C5H2BrF2IS/c6-2-1-3(9)10-4(2)5(7)8/h1,5H
• InChI Key： LCMBASVFXULHMH-UHFFFAOYSA-N
• SMILES： C1(C(F)F)SC(I)=CC=1Br

Experimental Properties

• Density: 2.335±0.06 g/cm3(Predicted)
• Boiling Point: 283.5±40.0 °C(Predicted)

Additional information on 3-bromo-2-(difluoromethyl)-5-iodothiophene

Introduction to 3-bromo-2-(difluoromethyl)-5-iodothiophene (CAS No. 2648948-50-7)

3-bromo-2-(difluoromethyl)-5-iodothiophene is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and materials chemistry due to its unique structural features and versatile reactivity. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2648948-50-7, belongs to the thiophene family, which is well-documented for its role in medicinal chemistry as a core scaffold in various bioactive molecules. The presence of multiple substituents, including bromine, iodine, and a difluoromethyl group, enhances its potential as a building block for synthesizing more complex derivatives with tailored biological activities.

The structural composition of 3-bromo-2-(difluoromethyl)-5-iodothiophene makes it particularly interesting for researchers exploring novel therapeutic agents. The bromine and iodine atoms serve as excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many pharmacologically active compounds. Additionally, the difluoromethyl group introduces electron-withdrawing properties and can influence the electronic characteristics of the thiophene ring, making it a valuable component in designing molecules with enhanced binding affinity or metabolic stability.

In recent years, there has been a surge in research focused on thiophene derivatives due to their broad spectrum of biological activities. For instance, studies have demonstrated the potential of thiophene-based compounds in treating neurological disorders, cancer, and infectious diseases. The specific substitution pattern of 3-bromo-2-(difluoromethyl)-5-iodothiophene positions it as a promising precursor for developing new drug candidates. Researchers have leveraged its reactivity to synthesize analogs that exhibit inhibitory effects on specific enzymatic targets or interact with particular receptor sites. Such investigations highlight the compound's significance in drug discovery pipelines.

The difluoromethyl moiety, in particular, has been extensively studied for its ability to improve pharmacokinetic properties of molecules. Its incorporation into drug candidates often enhances lipophilicity and metabolic stability, critical factors for achieving optimal therapeutic efficacy. In the context of 3-bromo-2-(difluoromethyl)-5-iodothiophene, this group contributes to the compound's overall physicochemical profile, making it an attractive intermediate for medicinal chemists. Furthermore, the combination of halogenated thiophenes with other functional groups allows for fine-tuning of molecular properties such as solubility and bioavailability.

Advances in synthetic methodologies have further expanded the utility of 3-bromo-2-(difluoromethyl)-5-iodothiophene. Modern techniques enable efficient construction of complex scaffolds starting from this core structure. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce diverse substituents at strategic positions within the thiophene ring. These methods not only streamline synthesis but also allow for rapid exploration of structural diversity, facilitating high-throughput screening programs. The accessibility of CAS No. 2648948-50-7 ensures that researchers can reliably obtain this compound for their synthetic endeavors.

The applications of 3-bromo-2-(difluoromethyl)-5-iodothiophene extend beyond pharmaceuticals into materials science. Thiophene derivatives are known for their semiconducting properties, making them valuable in organic electronics and photovoltaic devices. The electronic characteristics influenced by the bromine, iodine, and difluoromethyl substituents can be tailored to optimize charge transport properties in organic field-effect transistors (OFETs) or bulk heterojunction solar cells. This dual utility underscores the compound's versatility and broad industrial relevance.

In conclusion, 3-bromo-2-(difluoromethyl)-5-iodothiophene (CAS No. 2648948-50-7) represents a multifaceted compound with significant potential in both drug development and advanced materials. Its unique structural features enable diverse functionalization strategies, while its physicochemical properties make it suitable for various applications. As research continues to uncover new synthetic pathways and biological activities associated with thiophene derivatives, compounds like this are poised to play an increasingly important role in scientific innovation.